![molecular formula C22H18N2O5 B6232651 3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)-1,2-oxazole-5-carboxylic acid CAS No. 2383986-69-2](/img/no-structure.png)
3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)-1,2-oxazole-5-carboxylic acid
Cat. No. B6232651
CAS RN:
2383986-69-2
M. Wt: 390.4
InChI Key:
Attention: For research use only. Not for human or veterinary use.
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)-1,2-oxazole-5-carboxylic acid' involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)oxazolidin-2-one, which is then converted to the second intermediate, 3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)-1,2-oxazole-5-carboxylic acid.", "Starting Materials": [ "9H-fluorene", "4-bromobenzaldehyde", "ethyl acetoacetate", "sodium hydride", "2-bromoacetic acid", "2-amino-2-(hydroxymethyl)propane-1,3-diol", "thionyl chloride", "sodium azide", "sodium hydroxide", "acetic anhydride", "phosphorus pentoxide", "acetic acid", "triethylamine", "oxalyl chloride", "methyl 2-oxazolecarboxylate", "N,N-dimethylformamide", "diisopropylethylamine", "N,N'-dicyclohexylcarbodiimide", "1-hydroxybenzotriazole", "3-aminomethyl-1,2-oxazole", "N,N-dimethylacetamide", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water", "ethyl acetate", "methanol" ], "Reaction": [ "9H-fluorene is reacted with 4-bromobenzaldehyde in the presence of sodium hydride to form 9-(4-bromobenzyl)fluorene.", "9-(4-bromobenzyl)fluorene is reacted with ethyl acetoacetate in the presence of sodium hydride to form 3-(4-bromobenzyl)-9-oxo-9H-fluorene.", "3-(4-bromobenzyl)-9-oxo-9H-fluorene is reacted with 2-bromoacetic acid in the presence of sodium hydride to form 3-(4-bromobenzyl)-9-oxo-9H-fluorene-2-carboxylic acid.", "3-(4-bromobenzyl)-9-oxo-9H-fluorene-2-carboxylic acid is reacted with 2-amino-2-(hydroxymethyl)propane-1,3-diol in the presence of thionyl chloride to form 3-(4-bromobenzyl)-9-oxo-9H-fluorene-2-carboxylic acid 2-(2-amino-2-(hydroxymethyl)ethyl)hydrazide.", "3-(4-bromobenzyl)-9-oxo-9H-fluorene-2-carboxylic acid 2-(2-amino-2-(hydroxymethyl)ethyl)hydrazide is reacted with sodium azide in the presence of sodium hydroxide to form 3-(4-bromobenzyl)-9-oxo-9H-fluorene-2-carboxylic acid 2-(2-azido-2-(hydroxymethyl)ethyl)hydrazide.", "3-(4-bromobenzyl)-9-oxo-9H-fluorene-2-carboxylic acid 2-(2-azido-2-(hydroxymethyl)ethyl)hydrazide is reacted with acetic anhydride in the presence of phosphorus pentoxide to form 3-(4-bromobenzyl)-9-oxo-9H-fluorene-2-carboxylic acid 2-(2-acetoxy-2-(hydroxymethyl)ethyl)hydrazide.", "3-(4-bromobenzyl)-9-oxo-9H-fluorene-2-carboxylic acid 2-(2-acetoxy-2-(hydroxymethyl)ethyl)hydrazide is reacted with triethylamine and oxalyl chloride to form 3-(4-bromobenzyl)-9-oxo-9H-fluorene-2-carboxylic acid 2-(2-chloro-2-(hydroxymethyl)ethyl)hydrazide.", "3-(4-bromobenzyl)-9-oxo-9H-fluorene-2-carboxylic acid 2-(2-chloro-2-(hydroxymethyl)ethyl)hydrazide is reacted with methyl 2-oxazolecarboxylate in the presence of N,N-dimethylformamide and diisopropylethylamine to form 3-(4-bromobenzyl)-9-oxo-9H-fluorene-2-carboxylic acid 2-(2-(2-oxo-2-(methylamino)ethyl)-1,3-oxazol-5-yl)ethyl ester.", "3-(4-bromobenzyl)-9-oxo-9H-fluorene-2-carboxylic acid 2-(2-(2-oxo-2-(methylamino)ethyl)-1,3-oxazol-5-yl)ethyl ester is reacted with N,N'-dicyclohexylcarbodiimide and 1-hydroxybenzotriazole in the presence of N,N-dimethylacetamide to form 3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)oxazolidin-2-one.", "3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)oxazolidin-2-one is reacted with hydrochloric acid, followed by sodium bicarbonate and sodium chloride, to form 3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)-1,2-oxazole-5-carboxylic acid.", "The final product is purified using a combination of water, ethyl acetate, and methanol." ] } | |
CAS RN |
2383986-69-2 |
Product Name |
3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)-1,2-oxazole-5-carboxylic acid |
Molecular Formula |
C22H18N2O5 |
Molecular Weight |
390.4 |
Purity |
95 |
Origin of Product |
United States |
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